
An In-depth Technical Guide to the
Physicochemical Properties of Naphthol AS-BS

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Hydroxy-3'-nitro-2-naphthanilide

Cat. No.: B1666287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naphthol AS-BS, with the chemical name 3-hydroxy-N-(3-nitrophenyl)-2-naphthamide, is a

significant organic compound belonging to the Naphthol AS series. While traditionally

recognized for its role as a coupling component in the synthesis of azo dyes and pigments for

the textile industry, recent scientific investigations have unveiled its potential in the biomedical

field. Notably, Naphthol AS-BS has been identified as an inhibitor of human cytomegalovirus

(HCMV) DNA polymerase alpha, presenting a promising avenue for antiviral drug development.

This guide provides a comprehensive exploration of the core physicochemical properties of

Naphthol AS-BS, offering a foundational understanding for researchers and drug development

professionals seeking to harness its unique characteristics.

Chemical and Physical Properties
A thorough understanding of the fundamental chemical and physical properties of Naphthol AS-

BS is paramount for its application in research and development. These properties dictate its

behavior in various systems and are crucial for method development, formulation, and

biological evaluation.

Structure and Identification
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Naphthol AS-BS is an anilide of 3-hydroxy-2-naphthoic acid, distinguished by a nitro group on

the phenyl ring.

Molecular Structure:

Caption: Chemical structure of Naphthol AS-BS.

Property Value Source(s)

IUPAC Name

3-hydroxy-N-(3-

nitrophenyl)naphthalene-2-

carboxamide

CAS Number 135-65-9

Molecular Formula C₁₇H₁₂N₂O₄

Molecular Weight 308.29 g/mol

Appearance
Bright yellow to light ecru

powder

Solubility Profile
The solubility of Naphthol AS-BS is a critical parameter for its handling, formulation, and

biological testing. Its predominantly aromatic structure renders it insoluble in water.

Solvent Solubility Source(s)

Water Insoluble

Acetic Acid Soluble

Sodium Hydroxide Solution
Soluble (forms a yellow

solution)

Soda Ash Solution Insoluble

Organic Solvents Generally soluble
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The solubility in alkaline solutions is attributed to the phenolic hydroxyl group, which can be

deprotonated to form a more soluble naphtholate ion.

Thermal Properties
The thermal behavior of Naphthol AS-BS is essential for understanding its stability and for the

development of analytical methods such as thermal analysis.

Property Value Source(s)

Melting Point 246-247 °C

The sharp melting point range is indicative of a high degree of purity.

Experimental Protocols
Melting Point Determination
The melting point is a fundamental property for the identification and purity assessment of a

crystalline solid like Naphthol AS-BS.

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid phase. For a pure crystalline compound, this transition occurs over a narrow

temperature range. Impurities typically depress and broaden the melting range.

Methodology:

Sample Preparation: A small amount of dry, finely powdered Naphthol AS-BS is introduced

into a thin-walled capillary tube, sealed at one end. The sample is compacted by gently

tapping the tube.

Apparatus: A calibrated melting point apparatus with a heating block and a means of

observing the sample is used.

Procedure: a. The capillary tube containing the sample is placed in the heating block of the

apparatus. b. The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially near the expected melting point. c. The temperature at which the first drop of liquid
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appears (initial melting point) and the temperature at which the entire sample becomes a

clear liquid (final melting point) are recorded.

Rationale: A slow heating rate is crucial to ensure that the temperature of the heating block,

the sample, and the thermometer are in thermal equilibrium, leading to an accurate

determination of the melting range.

Caption: Workflow for Melting Point Determination.

Solubility Determination (Qualitative)
A qualitative assessment of solubility provides a rapid understanding of a compound's behavior

in different solvents.

Principle: The principle of "like dissolves like" governs solubility. The polarity of the solute and

the solvent determines the extent of dissolution.

Methodology:

Preparation: A small, accurately weighed amount of Naphthol AS-BS (e.g., 10 mg) is placed

in a series of test tubes.

Solvent Addition: A known volume of each test solvent (e.g., 1 mL) is added to a separate

test tube. The solvents should cover a range of polarities (e.g., water, ethanol, acetone,

toluene, hexane).

Observation: The mixture is vortexed or agitated for a set period. The solubility is observed

and categorized as "soluble," "sparingly soluble," or "insoluble."

Rationale: This systematic approach allows for a rapid screening of suitable solvents for

various applications, from reaction media to formulation development.

Spectroscopic Characterization
Spectroscopic techniques are indispensable for the structural elucidation and confirmation of

Naphthol AS-BS. While a comprehensive set of publicly available spectra specifically for

Naphthol AS-BS is limited, data from closely related naphthol derivatives and general principles

of spectroscopy can provide valuable insights.
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UV-Visible Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule

and is particularly useful for conjugated systems like Naphthol AS-BS. The extended π-system

of the naphthalene and phenyl rings is expected to result in strong absorption in the UV region.

The presence of the nitro group, an auxochrome, is likely to cause a bathochromic (red) shift in

the absorption maxima compared to unsubstituted naphthanilides.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Naphthol AS-BS is expected to show characteristic absorption bands for the O-H,

N-H, C=O (amide), and NO₂ groups.

O-H stretching: A broad band in the region of 3400-3200 cm⁻¹.

N-H stretching: A sharp to medium band around 3300 cm⁻¹.

C=O stretching (Amide I): A strong band around 1650 cm⁻¹.

N-H bending (Amide II): A band around 1550 cm⁻¹.

NO₂ stretching: Two strong bands around 1530 cm⁻¹ (asymmetric) and 1350 cm⁻¹

(symmetric).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the detailed structure of a molecule by

providing information about the chemical environment of individual atoms.

¹H NMR: The ¹H NMR spectrum of Naphthol AS-BS would show distinct signals for the

aromatic protons on the naphthalene and phenyl rings, as well as signals for the hydroxyl

and amide protons. The chemical shifts and coupling patterns of the aromatic protons would

provide information about their relative positions.

¹³C NMR: The ¹³C NMR spectrum would show signals for each unique carbon atom in the

molecule, including the carbonyl carbon of the amide group and the carbons of the aromatic

rings.
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Biomedical Significance and Applications
The identification of Naphthol AS-BS as an inhibitor of human cytomegalovirus (HCMV) DNA

polymerase alpha opens up new possibilities for its use in antiviral drug discovery. HCMV is a

major cause of morbidity and mortality in immunocompromised individuals, and the

development of new antiviral agents with novel mechanisms of action is a critical area of

research.

The inhibitory activity of Naphthol AS-BS against a viral polymerase suggests that it may

interfere with the replication of the virus. This finding provides a strong rationale for further

investigation into the structure-activity relationships of Naphthol AS-BS and its derivatives. The

development of analogs with improved potency, selectivity, and pharmacokinetic properties

could lead to the discovery of new therapeutic agents for the treatment of HCMV infections.

HCMV Replication Cycle Mechanism of Inhibition
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Caption: Proposed mechanism of action of Naphthol AS-BS in inhibiting HCMV replication.

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling

Naphthol AS-BS. While specific toxicity data for Naphthol AS-BS is not extensively available,
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data for the related compound 1-naphthol can provide some guidance. 1-Naphthol is harmful if

swallowed or in contact with skin and can cause skin and eye irritation.

It is recommended to handle Naphthol AS-BS in a well-ventilated area, wearing appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. In case

of contact with eyes or skin, rinse immediately with plenty of water.

Conclusion
Naphthol AS-BS is a multifaceted compound with established applications in the dye industry

and emerging potential in the biomedical field. Its well-defined physicochemical properties,

including its distinct structure, solubility profile, and thermal characteristics, provide a solid

foundation for its further exploration. The identification of its inhibitory activity against HCMV

DNA polymerase alpha underscores its promise as a lead compound in antiviral drug discovery.

This technical guide serves as a comprehensive resource for researchers and scientists,

providing the essential knowledge required to safely handle, characterize, and utilize Naphthol

AS-BS in their research endeavors. Further investigation into its biological mechanisms and the

development of optimized derivatives will be crucial in realizing its full therapeutic potential.

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Naphthol AS-BS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666287#physicochemical-properties-of-naphthol-as-
bs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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